5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H8F3N3O3/c16-15(17,18)11-5-1-9(2-6-11)13-19-14(24-20-13)10-3-7-12(8-4-10)21(22)23/h1-8H
• InChI Key: YYPBTFZKNLQSQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C15H8F3N3O3
• Molecular Weight: 335.24 g/mol

Description

5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as NTO or Nitrotriazolone and is widely studied for its unique properties and potential uses.

Mechanism of Action

The mechanism of action of 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is not fully understood. However, it is believed that the compound undergoes a rapid decomposition upon ignition, releasing a large amount of energy in the form of heat and gas. This rapid release of energy is what makes NTO a potent explosive.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole. However, studies have shown that exposure to this compound can cause skin irritation and eye damage. It is also toxic if ingested or inhaled.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole in lab experiments is its high energy content, which makes it an excellent candidate for use as an explosive. However, the compound's toxicity and potential health hazards make it challenging to handle and transport safely.

Future Directions

There are several potential future directions for research on 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole. One of the most significant areas of research is in the development of safer and more efficient explosives. Researchers are also exploring the use of NTO in the field of medicine, specifically in the treatment of cancer. Additionally, there is potential for the use of this compound in the development of new materials with unique properties.
In conclusion, 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. While there is still much to learn about this compound, research has shown that it has unique properties and potential uses. The future of research on NTO is promising, and there is potential for significant advancements in various fields.

Synthesis Methods

The synthesis of 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is achieved through a multistep process that involves the reaction of various reagents. The most common method involves the reaction of 4-nitrobenzoyl chloride with 4-(trifluoromethyl)aniline in the presence of a base to form an intermediate product. This intermediate product is then reacted with hydrazine hydrate to form the final product, 5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole.

Scientific Research Applications

5-(4-nitrophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of explosives. NTO is a high-energy explosive that has a higher detonation velocity and pressure than other commonly used explosives. It is also less sensitive to shock and friction, making it safer to handle and transport.